Cas no 1515884-33-9 (Benzonitrile, 2-amino-3-chloro-4,5-dimethoxy-)

• Product Name: Benzonitrile, 2-amino-3-chloro-4,5-dimethoxy-
• CAS No: 1515884-33-9
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 2134030
• Update Time: 2023-11-19

Benzonitrile, 2-amino-3-chloro-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-chloro-4,5-dimethoxyBenzonitrile
• IFJYSNKAFQNEFW-UHFFFAOYSA-N
• Benzonitrile, 2-amino-3-chloro-4,5-dimethoxy-
• CID 118053457

• Inchi： 1S/C9H9ClN2O2/c1-13-6-3-5(4-11)8(12)7(10)9(6)14-2/h3H,12H2,1-2H3
• InChI Key： IFJYSNKAFQNEFW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=CC(=C1OC)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Topological Polar Surface Area: 68.3

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 340.3±42.0 °C(Predicted)
• pka: 0.05±0.10(Predicted)